Cas no 98116-49-5 (3-(3-oxoprop-1-en-1-yl)benzonitrile)

• Product Name: 3-(3-oxoprop-1-en-1-yl)benzonitrile
• CAS No: 98116-49-5
• MF: C₁₀H₇NO
• MW: 157.168682336807
• CID: 750735
• PubChem ID: 12221145
• Update Time: 2025-04-19

3-(3-oxoprop-1-en-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-[(1E)-3-oxo-1-propenyl]-
• 3-(3-oxoprop-1-enyl)benzonitrile
• 3-(3-oxoprop-1-en-1-yl)benzonitrile
• SCHEMBL1435468
• 98116-49-5
• CS-0305455
• EN300-1246105

• Inchi： 1S/C10H7NO/c11-8-10-4-1-3-9(7-10)5-2-6-12/h1-7H/b5-2+
• InChI Key： XMKZFCPGOLTXGQ-GORDUTHDSA-N
• SMILES： O=C/C=C/C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 157.052763847g/mol
• Monoisotopic Mass: 157.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes Cinnamaldehydes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamaldehydes